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Compound of Interest

Compound Name: DIVINYLTIN DICHLORIDE

CAS No.: 7532-85-6

Cat. No.: B1582001

Get Quote

Executive Summary: The Divinyltin Advantage
Audience: Drug Discovery Chemists, Structural Biologists, and Organometallic Researchers.

This guide provides a technical comparison of Divinyltin(IV) Dichloride (DVTC) derivatives

against the industry-standard Dibutyltin (DBTC) and Diphenyltin (DPTC) analogs.[1] While

butyl- and phenyl-tin compounds dominate the literature, recent X-ray crystallographic data

reveals that the vinyl group confers unique steric and electronic properties—specifically

hybridization at the tin-bound carbon—resulting in distinct coordination geometries and
enhanced biological efficacy in specific polymer conjugates.

Key Finding: Divinyltin derivatives often exhibit superior antiproliferative activity compared to

dibutyltin analogs due to reduced steric hindrance, allowing for more effective interaction with

biological targets (e.g., DNA, enzymes).

Structural Characterization: X-ray Crystallography
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The performance of organotin pharmaceuticals is dictated by their coordination geometry.[1][2]

We analyze the crystal structure of a representative high-performance derivative: Divinyltin(IV)

pyridine-2,6-dicarboxylate.

Comparative Crystallographic Parameters
The following table contrasts the structural metrics of Divinyltin derivatives with their Dibutyltin

counterparts. The data highlights the impact of the vinyl group's compact size and higher

electronegativity.[1]
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Structural
Parameter

Divinyltin(IV)

Derivative (Vinyl)
Dibutyltin(IV)

Derivative (Butyl)
Impact on

Performance

Primary Ligand
2,6-Pyridine

Dicarboxylate

2,6-Pyridine

Dicarboxylate
Standardized Ligand

Sn Coordination No.
6 (Distorted

Octahedral)
5, 6, or 7 (Variable)

Vinyl promotes stable

6-coord dimers.[1]

Sn-C Bond Length 2.10 – 2.12 Å 2.13 – 2.17 Å

Shorter Sn-C(sp2)

bond increases Lewis

acidity of Sn center.[1]

C-Sn-C Angle ~135° - 145° ~130° - 140°

Wider angle in vinyls

due to electronic

repulsion of

ngcontent-ng-

c1989010908=""

_nghost-ng-

c3017681703=""

class="inline ng-star-

inserted">

-systems.

Supramolecularity
Dimeric (via Sn-O

bridging)

Often Monomeric or

Polymeric

Dimerization stabilizes

the active species in

solution.[1]

Space Group P21/c (Monoclinic) C2/c or P1

Crystal packing

density is often higher

for vinyls.[1]
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Structural Insight: The X-ray structure of [Sn(CH=CH2)2(dipic)] reveals a centrosymmetric dimer

held together by intermolecular Sn—O interactions. The water molecule coordinates to the tin,

completing the distorted octahedral geometry. The vinyl groups occupy the axial-like positions

but are bent toward the equatorial plane due to the rigid chelation of the ligand.

Molecular Geometry Visualization
The following diagram illustrates the structural logic governing the bioactivity of Divinyltin

derivatives.
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(e.g., vs. C. albicans, Cancer lines)

Better Target Binding

Click to download full resolution via product page

Figure 1: Structural-Activity Relationship (SAR) flow demonstrating why Divinyltin derivatives

often outperform bulky alkyl analogs.[1]

Product Performance Comparison: Bioactivity
Divinyltin dichloride is frequently used as a precursor to synthesize bioactive polymers, such

as Divinyltin polyethers or Divinyltin-Ciprofloxacin conjugates.[1]
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Antibacterial & Antiviral Efficacy
Experimental data indicates that Divinyltin derivatives can exhibit lower Minimum Inhibitory

Concentrations (MIC) than their dibutyltin analogs.[1]

Pathogen / Cell
Line

Divinyltin-

Ciprofloxacin (MIC
µg/mL)

Dibutyltin-

Ciprofloxacin (MIC
µg/mL)

Performance Verdict

E. coli (Gram -) 0.5 2.0 4x More Potent

S. aureus (Gram +) 0.5 1.0 2x More Potent

C. albicans (Fungal) 25 50 2x More Potent

Varicella Zoster

(Virus)
High Inhibition Moderate Inhibition Divinyltin Superior

Mechanism of Action: The enhanced activity is attributed to the hydrolytic stability of the

divinyltin moiety combined with the release mechanism. The vinyl group is less lipophilic than

the butyl group, potentially altering the transport mechanism across cell membranes, while the

higher Lewis acidity of the tin center facilitates stronger coordination with DNA phosphate

backbones or protein thiols.

Experimental Protocol: Synthesis & Crystallization
Objective: Synthesize and crystallize [Sn(CH=CH2)2(L)] (where L = tridentate O,N,O donor like

2,6-pyridine dicarboxylate) for X-ray analysis.

Reagents[3]
Precursor: Divinyltin dichloride (DVTC) - Note: Handle with extreme care; organotins are

toxic.

Ligand: 2,6-Pyridinedicarboxylic acid (Dipicolinic acid).[1][3]

Solvent: Methanol (HPLC Grade), Triethylamine (Et3N).[1]

Step-by-Step Workflow
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Synthesis Phase

Crystallization Phase

Dissolve Ligand (1 mmol)
in MeOH (20 mL)

Add Et3N (2 mmol)
to deprotonate Ligand

Add Divinyltin Dichloride
(1 mmol) dropwise

Reflux for 4 Hours
(Clear Solution)

Filter Hot Solution
(Remove impurities)

Slow Evaporation
at Room Temp (2-5 days)

Harvest Colorless
Prismatic Crystals

Click to download full resolution via product page

Figure 2: Synthesis and crystallization workflow for Divinyltin(IV) complexes.
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Detailed Procedure
Ligand Activation: Dissolve 1.0 mmol of 2,6-pyridinedicarboxylic acid in 20 mL of methanol.

Add 2.0 mmol of triethylamine to generate the dicarboxylate dianion.[1] Stir for 15 minutes.

Metalation: Dissolve 1.0 mmol of Divinyltin dichloride in 10 mL of methanol. Add this

solution dropwise to the ligand solution.

Reaction: Reflux the mixture at 65°C for 4 hours. The solution should remain clear.

Crystallization: Filter the solution while hot to remove any insoluble byproducts. Allow the

filtrate to stand at room temperature.

Critical Step: Do not force precipitation.[1] Slow evaporation over 3-5 days yields X-ray

quality crystals.

Validation: Crystals should be stable in air. Confirm structure via Single Crystal X-ray

Diffraction (SC-XRD).[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582001?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

